Cas no 2227703-01-5 (rac-2-(1R,2S)-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclopentylacetic acid)

• Product Name: rac-2-(1R,2S)-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclopentylacetic acid
• CAS No: 2227703-01-5
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 5835191
• PubChem ID: 165585946
• Update Time: 2025-07-09

rac-2-(1R,2S)-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclopentylacetic acid Chemical and Physical Properties

Names and Identifiers

• rac-2-(1R,2S)-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclopentylacetic acid
• EN300-1525785
• rac-2-[(1R,2S)-2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentaneamido]cyclopentyl]acetic acid
• 2227703-01-5

• Inchi： 1S/C28H32N2O5/c31-25(32)16-18-8-7-13-24(18)29-26(33)28(14-5-6-15-28)30-27(34)35-17-23-21-11-3-1-9-19(21)20-10-2-4-12-22(20)23/h1-4,9-12,18,23-24H,5-8,13-17H2,(H,29,33)(H,30,34)(H,31,32)/t18-,24+/m0/s1
• InChI Key： VSNURPJBBWIDRK-MHECFPHRSA-N
• SMILES： O=C(C1(CCCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N[C@@H]1CCC[C@H]1CC(=O)O

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 772
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on rac-2-(1R,2S)-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclopentylacetic acid

Comprehensive Analysis of rac-2-(1R,2S)-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclopentylacetic acid (CAS No. 2227703-01-5)

In the rapidly evolving field of pharmaceutical chemistry and peptide synthesis, rac-2-(1R,2S)-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclopentylacetic acid (CAS No. 2227703-01-5) has emerged as a compound of significant interest. This molecule, often abbreviated as Fmoc-protected cyclopentylacetic acid derivative, plays a pivotal role in the synthesis of complex peptides and small-molecule drugs. Its unique structural features, including the cyclopentane backbone and Fmoc (9-fluorenylmethoxycarbonyl) protecting group, make it indispensable in modern organic synthesis.

The Fmoc group is widely recognized for its stability under basic conditions and ease of removal under mild acidic conditions, making it a preferred choice in solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical companies frequently search for "Fmoc-protected amino acid derivatives" or "peptide synthesis building blocks" to enhance drug discovery workflows. The compound's CAS No. 2227703-01-5 is often queried in chemical databases, reflecting its growing importance in medicinal chemistry.

Recent trends in drug development highlight the demand for chiral building blocks like rac-2-(1R,2S)-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclopentylacetic acid. Its stereochemical complexity enables the creation of enantiomerically pure therapeutics, addressing critical challenges in targeted drug delivery and enzyme inhibition. Discussions on platforms like ResearchGate and PubMed often focus on "cyclopentane-based drug design" or "Fmoc deprotection optimization," underscoring the compound's relevance in academic and industrial research.

From a synthetic perspective, the cyclopentylacetic acid moiety in this compound offers unique conformational constraints, which are valuable in modulating bioavailability and receptor binding affinity. These properties align with current industry priorities, such as "improving oral bioavailability of peptide drugs"—a frequently searched topic in AI-driven literature reviews. The compound's versatility is further demonstrated in applications ranging from GPCR-targeted therapeutics to protease inhibitor development.

Quality control and analytical characterization of CAS No. 2227703-01-5 are critical for ensuring reproducibility in research. Techniques like HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and stereochemical integrity. Queries such as "HPLC method for Fmoc-compounds" or "NMR shifts of cyclopentane derivatives" reflect the practical challenges researchers face when working with this molecule.

In conclusion, rac-2-(1R,2S)-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclopentylacetic acid represents a cornerstone in contemporary synthetic chemistry. Its dual functionality as a peptide backbone modifier and chiral auxiliary positions it at the forefront of innovations in bioconjugation and drug formulation. As the pharmaceutical industry continues to explore "next-generation peptide therapeutics," this compound’s role is poised to expand, driven by its structural elegance and synthetic utility.